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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoxyl caprylate, also known as 1H-indol-3-yl octanoate, is a chromogenic substrate
primarily utilized for the detection of esterase activity. This synthetic ester, derived from indole
and the long-chain fatty acid, octanoic acid (caprylic acid), serves as a valuable tool in various
biochemical and microbiological assays.[1] Its application is particularly prominent in identifying
microorganisms that produce esterases, a class of hydrolase enzymes that cleave ester bonds.
The enzymatic hydrolysis of 3-Indoxyl caprylate releases 3-indoxyl, a colorless precursor that,
upon exposure to oxygen, undergoes oxidative dimerization to form the intensely colored,
water-insoluble dye, indigo. This distinct color change provides a clear and visually identifiable
signal for the presence of esterase activity.

Physical and Chemical Properties

While specific experimental data for the physical properties of 3-Indoxyl caprylate are not
readily available in the public domain, its chemical structure allows for the estimation of certain
characteristics based on its constituent parts, indole and caprylic acid. The long-chain fatty acid
component suggests a non-polar nature, influencing its solubility.

Table 1: Physical and Chemical Properties of 3-Indoxyl Caprylate and Related Compounds
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Property

3-Indoxyl Caprylate

5-Bromo-4-chloro-
3-indoxyl caprylate

5-Bromo-6-chloro-
3-indoxyl caprylate

Molecular Formula

C16H21NO2[2]

C17H22BrNO2

C16H19BrCINO2

Molecular Weight

259.34 g/mol [2]

352.28 g/mol

372.7 g/mol

Physical State

Likely a solid,
potentially a white to

off-white crystalline

White to off-white

crystalline powder.

White powder.

powder.

Melting Point Data not available Data not available 57-62 °C
- ) ) ) 482.631 °C at 760
Boiling Point Data not available Data not available
mmHg
Expected to be
soluble in organic
- solvents like ethanol, ) )

Solubility Soluble in ethanol. Data not available

DMSO, and DMF.
Limited solubility in

water.

Storage Conditions

Store at -20°C.

Store at -15°C, protect
from light.

Store at 4°C or below.

Mechanism of Action

The utility of 3-Indoxyl caprylate as a chromogenic substrate is centered on a two-step

reaction mechanism initiated by esterase activity.

o Enzymatic Hydrolysis: In the presence of an esterase, the ester bond of 3-Indoxyl caprylate

is cleaved, yielding caprylic acid and 3-indoxyl. This is the primary enzymatic reaction that is

being detected.

o Oxidative Dimerization: The resulting 3-indoxyl is unstable and, in the presence of oxygen,

rapidly undergoes oxidative dimerization. This non-enzymatic reaction forms 5,5'-dibromo-

indigo (if a brominated precursor is used) or a similar indigo dye, which is a intensely
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colored, insoluble precipitate. The color of the final product can be influenced by substituents
on the indole ring.
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3-Indoxyl Oxidative Dimerization Indigo Dye
(Colorless) (Colored Precipitate)
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Prepare and Autoclave
Growth Medium

Cool Medium to Prepare 3-Indoxyl Caprylate
45-50°C Stock Solution

Add Substrate to
Cooled Medium

Pour Agar Plates

Inoculate Plates with
Microbial Sample

Incubate Plates

Observe for Color Change

Developed

Positive Result:
Colored Halo

Negative Result:
No Color Change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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